N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H19FN2O3S/c1-25-17-4-2-3-5-18(17)26-12-19(24)22-11-10-16-13-27-20(23-16)14-6-8-15(21)9-7-14/h2-9,13H,10-12H2,1H3,(H,22,24)
• InChI Key: INTFBBLQDSATHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O3S
• Molecular Weight: 386.4 g/mol

Description

“N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(2-methoxyphenoxy)acetamide” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. The thiazole ring is attached to a fluorophenyl group, an ethyl group, and an acetamide group. The ethyl group is also attached to a methoxyphenoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the thiazole ring and the various attached groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the acetamide group could undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it would likely be a solid at room temperature, and its solubility in water would depend on the polarity of its functional groups.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives (to which our compound belongs) for their antiviral potential. For instance:
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Metabolic Regulation

• The compound’s structural resemblance to PPAR agonists suggests potential in metabolic regulation. .

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, depending on the specific biological activity they exhibit .

Biochemical Pathways

Thiazole derivatives have been found to affect a wide range of biochemical pathways, again depending on the specific biological activity they exhibit .

Result of Action

Thiazole derivatives are known to have a wide range of effects at the molecular and cellular level, depending on their specific biological activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Thiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on synthesizing new derivatives and testing their potential uses.